2-Fluoro-4-nitropyridine
Overview
Description
2-Fluoro-4-nitropyridine is a compound that has been the subject of various synthetic methods due to its potential applications in pharmaceuticals and radiopharmaceuticals. The compound is characterized by the presence of a fluorine atom at the second position and a nitro group at the fourth position on the pyridine ring. This structure poses certain challenges for synthesis, particularly due to the electron-rich nature of the pyridine ring which complicates nucleophilic fluorination, especially at the meta position .
Synthesis Analysis
The synthesis of meta-substituted fluoropyridines, such as 2-fluoro-4-nitropyridine, has been achieved through innovative approaches. One method involves the direct fluorination of pyridine N-oxides. For instance, 3-bromo-4-nitropyridine N-oxide was fluorinated to produce 3-fluoro-4-nitropyridine N-oxide in moderate yield at room temperature. This intermediate was then converted to 3-fluoro-4-aminopyridine through catalytic hydrogenation . Another synthesis route reported the use of tetrabutylammonium fluoride (TBAF) to mediate the fluorodenitration of nitropyridines under mild conditions, which is applicable to 2- or 4-nitro-substituted pyridines . Additionally, a novel synthetic pathway involving Ireland-Claisen and aza-Cope rearrangements has been developed to produce 4-fluoropyridines, which could potentially be adapted for the synthesis of 2-fluoro-4-nitropyridine derivatives .
Molecular Structure Analysis
The molecular structure of 2-fluoro-4-nitropyridine is not explicitly detailed in the provided papers. However, the general structure of pyridines and their derivatives, including the position of substituents, can be inferred from the synthetic methods and the reactivity of the compounds. The presence of electron-withdrawing groups such as the nitro group influences the reactivity and the electronic properties of the pyridine ring .
Chemical Reactions Analysis
The chemical reactivity of 2-fluoro-4-nitropyridine derivatives is influenced by the substituents on the pyridine ring. The electron-withdrawing nitro group can facilitate certain reactions, such as the fluorodenitration reaction mediated by TBAF . The synthesis of related compounds, such as 2-amino-5-fluoropyridine, involves multiple steps including nitrification, amino acetylation, reduction of nitro, diazolization, Schiemann reaction, and hydrolysis . The gas phase fluorination of 2-aminopyridine to form 2-fluoropyridine has also been studied theoretically, providing insights into the reaction mechanisms and the influence of the substituents on the pyridine ring .
Physical and Chemical Properties Analysis
The physical and chemical properties of 2-fluoro-4-nitropyridine are not directly discussed in the provided papers. However, the properties of fluorinated pyridines in general can be deduced to some extent. Fluorinated pyridines are known for their increased stability and potential biological activity, making them valuable in pharmaceutical applications. The introduction of fluorine can also affect the acidity, basicity, and lipophilicity of the molecule, which in turn can influence its pharmacokinetic and pharmacodynamic properties . The synthesis methods described in the papers aim to optimize yields and purity, which are critical factors for the practical application of these compounds .
Scientific Research Applications
1. Synthesis of Fluorinated Pyridines
- Application Summary: Fluorinated pyridines, including 2-Fluoro-4-nitropyridine, are used in various chemical syntheses . They have interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring .
- Methods of Application: The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines, and also fluoropyridines fused with carbo-, heterocycles are presented .
- Results or Outcomes: The synthesis of fluorinated pyridines has led to the development of new agricultural products with improved physical, biological, and environmental properties .
2. Continuous Flow Synthesis of 4-Nitropyridine
- Application Summary: 4-Nitropyridine, a key intermediate in medicinal products, was successfully prepared from pyridine N-oxide in a two-step approach .
- Methods of Application: Pyridine N-oxide was nitrated with HNO3 and H2SO4 to give 4-nitropyridine N-oxide, followed by reaction with PCl3 to give the final product . The continuous flow methodology was used to minimize accumulation of the highly energetic and potentially explosive nitration product .
- Results or Outcomes: A throughput of 0.716 kg 4-nitropyridine product per day from pyridine N-oxide with 83% yield and high selectivity in a continuous flow system was achieved .
3. Preparation of Nitropyridines
- Application Summary: “2-Fluoro-4-nitropyridine” is used in the preparation of nitropyridines by nitration of pyridines with nitric acid .
- Methods of Application: The nitration of pyridines is typically carried out with nitric acid .
- Results or Outcomes: The result of this process is the formation of nitropyridines, which are useful intermediates in various chemical syntheses .
4. Synthesis of 5-Amino-2-fluoropyridine
- Application Summary: “2-Fluoro-4-nitropyridine” can be used in the synthesis of 5-amino-2-fluoropyridine, a compound used as an epilepsy medicine .
- Methods of Application: The synthesis is typically carried out from 2-chloro-5-nitropyridine .
- Results or Outcomes: The result of this process is the formation of 5-amino-2-fluoropyridine, a compound with potential therapeutic applications .
5. Preparation of Well-Defined Derivatives
- Application Summary: “2-Fluoro-5-nitropyridine” has been used to prepare well-defined derivatives from alcohols, anilines, and amino acids .
- Methods of Application: The highly reactive compound was used to prepare these derivatives .
- Results or Outcomes: The result of this process is the formation of well-defined derivatives from alcohols, anilines, and amino acids .
6. Synthesis of F18 Substituted Pyridines
- Application Summary: “2-Fluoro-4-nitropyridine” can be used in the synthesis of F18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds .
- Methods of Application: The synthesis is typically carried out from 2-, 3-, or 4-fluoropyridines .
- Results or Outcomes: The result of this process is the formation of F18 substituted pyridines, which present a special interest as potential imaging agents for various biological applications .
Safety And Hazards
properties
IUPAC Name |
2-fluoro-4-nitropyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3FN2O2/c6-5-3-4(8(9)10)1-2-7-5/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOGKTBKWDIUAGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376490 | |
Record name | 2-fluoro-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60376490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4-nitropyridine | |
CAS RN |
18614-46-5 | |
Record name | 2-fluoro-4-nitropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60376490 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Fluoro-4-nitropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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